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Compound of Interest

Compound Name: 4-Methylumbelliferyl glucoside

Cat. No.: B013741

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of 4-Methylumbelliferyl glucoside, a

commonly used fluorogenic substrate in enzyme assays.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling and

disposal.
Property Data
Chemical Formula C16H180s
Molecular Weight 338.3 g/mol
CAS Number 18997-57-4 (B-D-glucopyranoside)

17833-43-1 (a-D-glucopyranoside)

Appearance

Solid (powder)

Hazard Classification

Not classified as a hazardous substance
according to GHS and Regulation (EC) No.
1272/2008.[1][2][3]
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Disposal Procedures

While 4-Methylumbelliferyl glucoside is not classified as hazardous, proper disposal is still
necessary to minimize environmental impact and ensure laboratory safety. The recommended
disposal method depends on the quantity and form of the waste.

Step 1: Waste Identification and Segregation

e Solid Waste: Collect dry, unused 4-Methylumbelliferyl glucoside and any contaminated
personal protective equipment (PPE) such as gloves or lab coats in a designated, clearly
labeled waste container.

e Liquid Waste: Solutions containing 4-Methylumbelliferyl glucoside should be collected in a
separate, sealed, and labeled container. Do not mix with other chemical waste streams
unless compatibility has been confirmed.

o Contaminated Labware: Disposable labware (e.g., pipette tips, microplates) that has come
into contact with the compound should be placed in the solid waste container. Reusable
glassware should be decontaminated by washing with an appropriate solvent (e.g., ethanol
or a laboratory detergent) before regular washing.

Step 2: Spill Management

In the event of a spill, follow these procedures:

Personal Protection: Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Containment: For solid spills, carefully sweep up the material to avoid generating dust. For
liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth).

Collection: Place the contained material into a suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with soap and water.
Step 3: Final Disposal

The final disposal route should always be in accordance with local, state, and federal
regulations.
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o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidance on chemical waste disposal.[1]

o Licensed Waste Disposal: For larger quantities, it is recommended to entrust the disposal to
a licensed waste disposal company.

o Small Quantities: Some safety data sheets suggest that smaller quantities can be disposed
of with household waste; however, this should be confirmed with your local EHS office to
ensure compliance.[4]

e Environmental Precaution: Do not allow the substance to enter drains, sewers, or
waterways.[2][4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Methylumbelliferyl glucoside.
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Waste Generation

4-Methylumbelliferyl Glucoside Waste
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Caption: Disposal workflow for 4-Methylumbelliferyl glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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